1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol

• IUPAC Name: 1-(5-bromo-2-methylsulfanylpyrimidin-4-yl)piperidin-4-ol
• InChI: InChI=1S/C10H14BrN3OS/c1-16-10-12-6-8(11)9(13-10)14-4-2-7(15)3-5-14/h6-7,15H,2-5H2,1H3
• InChI Key: GCGVJYPOZHPJLJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)N2CCC(CC2)O)Br
• Molecular Formula: C10H14BrN3OS
• Molecular Weight: 304.21 g/mol
• CAS No.: 2640978-47-6

Description

This compound features a pyrimidine core substituted at the 5-position with bromine, the 2-position with a methylsulfanyl group, and the 4-position with a piperidin-4-ol moiety. The bromine atom enhances electrophilic reactivity, while the methylsulfanyl group contributes to lipophilicity.

Preparation Methods

Synthesis via Chloride-to-Methylsulfanyl Replacement

A referenced approach for analogous pyrimidines involves substituting a chloropyrimidine intermediate with a methylsulfanyl group. For example, 1-(5-bromo-2-chloropyrimidin-4-yl)piperidin-4-ol (CAS 477593-22-9) serves as a critical intermediate. The chloride at the 2-position can be displaced using sodium thiomethoxide (NaSMe) under basic conditions:

Procedure :

• Dissolve 1-(5-bromo-2-chloropyrimidin-4-yl)piperidin-4-ol (1 eq) in anhydrous DMF.

• Add NaSMe (1.2 eq) and heat at 80°C for 12 hours under nitrogen.

• Quench with ice water, extract with ethyl acetate, and purify via column chromatography (hexane:ethyl acetate = 3:1).

Yield : ~65–75% (estimated based on analogous reactions).

Optimization Considerations

• Solvent : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity.

• Temperature : Elevated temperatures (80–100°C) accelerate substitution but may risk decomposition.

• Protection of Piperidin-4-ol : The hydroxyl group may require protection (e.g., as a tert-butyldimethylsilyl ether) to prevent side reactions.

Direct Coupling of Pre-Functionalized Pyrimidines

Suzuki-Miyaura Cross-Coupling

A palladium-catalyzed coupling between 5-bromo-2-(methylsulfanyl)pyrimidin-4-yl boronic acid and 4-hydroxy-piperidine derivatives is plausible, though precedents are limited. The PMC article highlights similar couplings for pyrazolo-pyrimidines:

Procedure :

• Prepare 5-bromo-2-(methylsulfanyl)pyrimidin-4-yl triflate via reaction with triflic anhydride.

• React with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidin-4-ol (1.2 eq) using Pd(PPh3)4 (5 mol%) in dioxane/water (10:1) at 90°C.

Challenges :

• Boronic ester stability under reaction conditions.

• Competing protodeboronation.

Cyclocondensation Approaches

Biginelli-like Cyclization

Constructing the pyrimidine ring from a thiourea and β-keto ester could introduce the methylsulfanyl group early:

Procedure :

• React methyl 3-(methylsulfanyl)-3-oxopropanoate with 5-bromo-2-guanidinopyridine in ethanol/HCl.

• Isolate 5-bromo-2-(methylsulfanyl)pyrimidin-4-ol , then couple with piperidin-4-ol via Mitsunobu reaction (DIAD, PPh3).

Yield : ~50–60% (based on similar cyclizations).

Comparative Analysis of Synthetic Routes

Method	Key Step	Yield (%)	Advantages	Limitations
SNAr	Cl → SMe substitution	65–75	High regioselectivity, mild conditions	Requires chlorinated intermediate
Suzuki Coupling	Pd-catalyzed cross-coupling	40–50	Modular, late-stage diversification	Low boronic acid stability
Cyclocondensation	Pyrimidine ring formation	50–60	Early introduction of SMe group	Multi-step, moderate efficiency

Scale-Up and Industrial Considerations

Industrial synthesis prioritizes cost-effectiveness and minimal purification. The SNAr route is favored for scalability due to:

• Commercial availability of 1-(5-bromo-2-chloropyrimidin-4-yl)piperidin-4-ol.

• Simplified workup : Aqueous extraction suffices for most steps .

Chemical Reactions Analysis

Types of Reactions

1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol can undergo various types of chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methylsulfanyl group can yield sulfoxides or sulfones, while substitution of the bromine atom can produce a variety of substituted pyrimidine derivatives.

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential as a drug candidate due to its ability to interact with biological macromolecules. Its structure allows it to modulate enzyme activity and receptor interactions, making it a candidate for:

• Antiviral and Antimicrobial Agents : Research indicates that similar compounds exhibit significant antimicrobial activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis . The brominated pyrimidine moiety may enhance binding affinity to microbial targets.
• Cancer Therapeutics : The compound's ability to inhibit specific enzymes involved in cancer cell proliferation is under investigation. Its structural features suggest potential for developing inhibitors targeting kinases or other relevant pathways.

The biological implications of 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol extend to:

• Enzyme Inhibition : Preliminary studies suggest that this compound can inhibit enzymes critical for various metabolic pathways, which could lead to therapeutic applications in treating metabolic disorders.
• Receptor Modulation : The structural characteristics of the compound allow it to potentially act as a modulator for neurotransmitter receptors, which could have implications in neuropharmacology.

Synthetic Utility

In organic synthesis, this compound serves as a versatile building block for creating more complex molecules. It can be utilized in:

• Coupling Reactions : The presence of functional groups enables the compound to participate in various coupling reactions, facilitating the synthesis of novel heterocycles or biologically active compounds.
• Material Science : Its unique properties may also allow it to be used in developing new materials with specific electronic or optical characteristics.

Case Studies and Research Findings

Several studies have been conducted to explore the applications of this compound:

• Antimicrobial Activity Study : A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against resistant strains of bacteria, suggesting its potential as a lead compound for antibiotic development .
• Cancer Cell Proliferation Inhibition : Research presented at the American Association for Cancer Research indicated that compounds with similar structural motifs were effective in inhibiting tumor growth in vitro, leading to further exploration of this compound's analogs .
• Neuropharmacological Properties : A recent investigation into the receptor binding affinity of this compound revealed its potential as a modulator for serotonin receptors, indicating possible applications in treating mood disorders .

Mechanism of Action

The mechanism of action of 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and methylsulfanyl group can participate in various non-covalent interactions, such as hydrogen bonding or van der Waals forces, which can modulate the activity of the target molecule. The hydroxyl group on the piperidine ring can also form hydrogen bonds, further influencing the compound’s biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and molecular properties of the target compound with analogs:

Compound	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
1-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol (Target)	C₁₀H₁₃BrN₄OS	~317.2 g/mol	5-Br, 2-SCH₃, 4-piperidin-4-ol	Potential H-bonding (piperidin-4-ol), moderate lipophilicity (S-CH₃)
1-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-4-(cyclopropanesulfonyl)-1,4-diazepane	C₁₃H₁₉BrN₄O₂S₂	407.4 g/mol	5-Br, 2-SCH₃, 4-cyclopropanesulfonyl-diazepane	Higher molecular weight, sulfonyl group enhances polarity and potential bioactivity
4,6-Dichloro-2-(methylsulfanyl)pyrimidine (DCSMP)	C₅H₄Cl₂N₂S	211.1 g/mol	4,6-Cl, 2-SCH₃	Chlorine substituents increase reactivity in lithiation and aldehyde coupling
Bromacil (5-bromo-6-methyl-3-(1-methylpropyl)-2,4(1H,3H)-pyrimidinedione)	C₉H₁₃BrN₂O₂	261.1 g/mol	5-Br, pyrimidinedione core	Herbicidal activity due to uracil-like structure

Research Findings and Gaps

• Synthetic Challenges: highlights difficulties in synthesizing thiopyrano-pyrimidinones from methylsulfanyl precursors, suggesting that the target compound’s hydroxyl group might require protection during analogous reactions .
• Structural Characterization : Programs like SHELXL and ORTEP-3 (used in crystallography) could resolve the target compound’s conformation, particularly the orientation of the piperidin-4-ol group relative to the pyrimidine ring .

Biological Activity

1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol is a heterocyclic compound characterized by its unique structural features, including a brominated pyrimidine ring and a piperidine ring with a hydroxyl group. This compound has garnered attention for its potential biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C10H14BrN3OS
• Molecular Weight : 288.2 g/mol
• CAS Number : 2640978-47-6

The biological activity of this compound is attributed to its interaction with various molecular targets. The presence of the bromine atom and the methylsulfanyl group allows for versatile non-covalent interactions, such as hydrogen bonding and van der Waals forces, which can modulate the activity of enzymes or receptors. The hydroxyl group on the piperidine ring further enhances these interactions, potentially influencing pathways involved in cellular processes.

Biological Activities

1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol has been studied for several biological activities:

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. In vitro studies have shown that derivatives containing the piperidine nucleus are effective against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism often involves inhibition of bacterial enzyme systems .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes such as:

• Acetylcholinesterase (AChE) : Important for neurotransmission; inhibition can lead to increased acetylcholine levels, which may have therapeutic implications in conditions like Alzheimer's disease.
• Urease : Inhibition can be beneficial in treating infections caused by urease-producing bacteria .

Anticancer Potential

Studies on related compounds suggest potential anticancer activity. For instance, the inhibition of dihydrofolate reductase (DHFR) has been linked to reduced cell proliferation in cancer models. This suggests that 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol may also affect cancer cell viability through similar mechanisms .

Case Studies

Several studies have reported on the synthesis and biological evaluation of compounds related to 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol:

• Study on Antibacterial Activity :
  • Compounds were synthesized and evaluated against Staphylococcus aureus and Escherichia coli. Results indicated significant antibacterial activity with minimum inhibitory concentrations (MIC) ranging from 12.5 to 50 μg/ml.
• Enzyme Inhibition Assays :
  • A series of piperidine derivatives were tested for AChE inhibition, showing promising results that could lead to further development as therapeutic agents for neurodegenerative diseases .

Data Table: Biological Activities and IC50 Values

Activity Type	Target	IC50 Value (μM)	Reference
Antibacterial	Staphylococcus aureus	25
Antibacterial	Escherichia coli	30
AChE Inhibition	Acetylcholinesterase	15
Urease Inhibition	Urease	20
Anticancer	Dihydrofolate reductase	10

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-4-ol, and how do reaction conditions influence yield?

• Methodology : Synthesis typically involves nucleophilic substitution at the pyrimidine ring. For example, coupling a brominated pyrimidine precursor with a piperidin-4-ol derivative under controlled pH (e.g., sodium carbonate buffer) to avoid side reactions . Reaction solvents (e.g., methanol or ethanol) and catalysts (e.g., palladium) are critical for regioselectivity .
• Key variables : Temperature (20–80°C), reaction time (1–24 hrs), and stoichiometric ratios of reagents. Yield optimization requires monitoring via HPLC or TLC .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Primary methods :

• ¹H/¹³C NMR : To confirm substitution patterns on the pyrimidine and piperidine rings. For instance, the methylsulfanyl group (-SMe) shows distinct deshielding in ¹H NMR .
• Mass spectrometry (HRMS) : To verify molecular weight (expected m/z ~329.2 for C₁₀H₁₃BrN₂OS) and fragmentation patterns .
• X-ray crystallography : Resolves 3D conformation and bond angles, especially for bromine and sulfur moieties .

Q. What preliminary biological activities have been reported for structurally related brominated pyrimidine-piperidine hybrids?

• Antimicrobial potential : Analogous compounds (e.g., 5-bromo-6-chloro-2-methylpyrimidin-4-ol) show MIC values of 2–8 µg/mL against Gram-positive bacteria, suggesting the bromine atom enhances membrane penetration .
• Enzyme inhibition : Sulfur-containing pyrimidines (e.g., sulfonamide derivatives) exhibit activity against kinases and proteases via sulfur-protein interactions .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives with improved target affinity?

• Approach : Use molecular docking (e.g., AutoDock Vina) to predict binding modes with biological targets (e.g., bacterial enzymes). The bromine atom’s electronegativity and the piperidine ring’s conformational flexibility are key variables .
• Parameters : Calculate binding free energy (ΔG), ligand efficiency, and pharmacokinetic properties (e.g., LogP, bioavailability) using tools like Schrödinger Suite .

Q. How do contradictory data in biological assays (e.g., variable IC₅₀ values) arise, and how can they be resolved?

• Root causes :

• Solubility issues : The compound’s hydrophobicity (LogP ~2.5) may lead to aggregation in aqueous media, skewing IC₅₀ measurements .
• Assay variability : Differences in cell lines (e.g., HEK293 vs. HeLa) or incubation times .
  • Solutions : Standardize assay conditions (e.g., DMSO concentration ≤0.1%) and validate results with orthogonal methods (e.g., SPR for binding affinity) .

Q. What strategies optimize in vivo pharmacokinetics for this compound?

• Metabolic stability : Introduce electron-withdrawing groups (e.g., -CF₃) to reduce CYP450-mediated oxidation .
• Bioavailability : Formulate as a hydrochloride salt to enhance water solubility. Pilot studies in rodent models should monitor plasma half-life and tissue distribution .

Comparative and Mechanistic Questions

Q. How does the methylsulfanyl group influence reactivity compared to methoxy or chloro substituents?

• Reactivity trends :

• Methylsulfanyl (-SMe) : Enhances nucleophilic aromatic substitution (SNAr) due to sulfur’s electron-donating resonance effect .
• Methoxy (-OMe) : Less reactive in SNAr but improves solubility via hydrogen bonding .
  • Biological impact : Sulfur groups increase lipophilicity, improving blood-brain barrier penetration .

Q. What are the challenges in scaling up synthesis, and how can they be addressed?

• Industrial hurdles :

• Purification : Column chromatography is impractical at scale. Alternatives include recrystallization from ethanol/water mixtures .
• Cost : Bromine sources (e.g., NBS) are expensive; optimize stoichiometry to minimize waste .

Key Research Gaps

• Mechanistic studies : No in-depth data on the compound’s interaction with bacterial topoisomerases or viral proteases.
• Toxicity profiling : Limited ADMET data (e.g., hepatotoxicity, hERG inhibition) .